Cas no 1804003-78-8 (Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804003-78-8
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4839635
• Update Time: 2025-05-25

Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-7(19)4-5-3-6(9(12)13)18-10(8(5)17)21-11(14,15)16/h3,9H,2,4H2,1H3
• InChI Key： NWYWOGLLIKNFQT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate, with CAS No. 1804003-78-8, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a difluoromethyl group, an iodo group, and a trifluoromethoxy group. The ethyl acetate moiety further enhances its chemical versatility, making it a valuable building block for synthesizing advanced materials and bioactive molecules.

The synthesis of Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate involves a series of precise organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in its synthesis. These methods not only improve reaction efficiency but also minimize environmental impact, aligning with the principles of green chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple fluorinated groups in its structure contributes to its lipophilicity and bioavailability, making it an attractive candidate for designing small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The iodo group, in particular, plays a critical role in modulating the compound's electronic properties, enhancing its binding affinity to target proteins.

In addition to its medicinal applications, Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate has shown potential in the field of materials science. Its fluorinated substituents endow it with high thermal stability and resistance to UV degradation, making it suitable for use in advanced polymers and coatings. Recent research has focused on incorporating this compound into polymeric matrices to enhance their mechanical and optical properties. The trifluoromethoxy group contributes significantly to these improvements by introducing electron-withdrawing effects that stabilize the polymer structure.

The structural uniqueness of this compound also makes it an ideal substrate for exploring novel chemical transformations. For example, researchers have utilized it as a starting material for constructing heterocyclic frameworks through cross-coupling reactions. The ethyl acetate group serves as a reactive site for further functionalization, enabling the creation of complex molecular architectures with tailored properties. These studies highlight the importance of Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate as a versatile platform for chemical innovation.

From an environmental standpoint, the synthesis and application of this compound are being scrutinized to ensure sustainability. Efforts are underway to develop recycling strategies and biodegradable derivatives that minimize waste generation during production processes. The integration of life cycle assessment (LCA) methodologies into its development pipeline is expected to provide valuable insights into optimizing its eco-friendliness without compromising performance.

In conclusion, Ethyl 6-(difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-acetate stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in driving future innovations in medicine and materials science.